Cas no 845866-76-4 (2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene)

• Product name: 2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene
• CAS No: 845866-76-4
• MF: C₁₃H₉OF₂Br
• MW: 299.11076
• CID: 1825464
• PubChem ID: 2761162

2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene
• 1-(4-Bromobenzyloxy)-2,5-difluorobenzene
• AC1MC4BK
• CTK5I7433
• KB-147138
• DB-017277
• AKOS006180255
• DTXSID30375591
• 2-((4-Bromobenzyl)oxy)-1,4-difluorobenzene
• 2-(4-bromobenzyloxy)-1,4-difluorobenzene
• 845866-76-4

• MDL： MFCD06657948
• Inchi： InChI=1S/C13H9BrF2O/c14-10-3-1-9(2-4-10)8-17-13-7-11(15)5-6-12(13)16/h1-7H,8H2
• InChI Key： MUUQHABDOBAXLN-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Br)COC2=C(C=CC(=C2)F)F

Computed Properties

• Exact Mass: 297.98000
• Monoisotopic Mass: 297.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 57-59°C
• Boiling Point: 343.3±32.0 °C at 760 mmHg
• Flash Point: 193.4±9.3 °C
• PSA: 9.23000
• LogP: 4.30630
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%